Cas no 1805265-06-8 (4-Chloro-2-(difluoromethyl)-3-iodopyridine-6-carboxaldehyde)

• Product Name: 4-Chloro-2-(difluoromethyl)-3-iodopyridine-6-carboxaldehyde
• CAS No: 1805265-06-8
• MF: C₇H₃ClF₂INO
• MW: 317.459100008011
• CID: 4867454
• Update Time: 2025-05-19

4-Chloro-2-(difluoromethyl)-3-iodopyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(difluoromethyl)-3-iodopyridine-6-carboxaldehyde

• Inchi： 1S/C7H3ClF2INO/c8-4-1-3(2-13)12-6(5(4)11)7(9)10/h1-2,7H
• InChI Key： NUDSBEAKKQOZCB-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C=O)N=C1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• XLogP3: 2.6
• Topological Polar Surface Area: 30

Additional information on 4-Chloro-2-(difluoromethyl)-3-iodopyridine-6-carboxaldehyde

Recent Advances in the Application of 4-Chloro-2-(difluoromethyl)-3-iodopyridine-6-carboxaldehyde (CAS: 1805265-06-8) in Chemical Biology and Pharmaceutical Research

The compound 4-Chloro-2-(difluoromethyl)-3-iodopyridine-6-carboxaldehyde (CAS: 1805265-06-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and versatile reactivity. This heterocyclic aldehyde serves as a key intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents targeting infectious diseases and cancer. Its distinct substitution pattern, featuring chloro, difluoromethyl, iodo, and formyl groups, allows for diverse chemical transformations, making it a valuable building block in medicinal chemistry.

Recent studies have highlighted the role of this compound in the synthesis of potent kinase inhibitors. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in constructing pyridine-based scaffolds that exhibit selective inhibition against EGFR mutants, which are frequently implicated in non-small cell lung cancer. The electron-withdrawing properties of the difluoromethyl and iodo substituents were found to significantly enhance the binding affinity of the resulting inhibitors to the target kinases, while the aldehyde functionality provided a convenient handle for further structural diversification.

In antimicrobial research, 4-Chloro-2-(difluoromethyl)-3-iodopyridine-6-carboxaldehyde has shown promise as a precursor for developing novel antibacterial agents. A team at the University of Tokyo recently reported its use in creating a series of pyridine-azole hybrids that displayed potent activity against drug-resistant Gram-positive pathogens, including MRSA. The presence of the iodo substituent was particularly crucial for the observed bioactivity, as it facilitated unique interactions with bacterial DNA gyrase, as revealed by X-ray crystallography studies.

The compound's application extends to materials science as well. Researchers at MIT have utilized it as a starting material for constructing luminescent metal-organic frameworks (MOFs) with potential applications in biosensing. The aldehyde group enables facile Schiff base formation with various amines, allowing for the creation of highly tunable porous materials. A 2024 study published in Advanced Materials demonstrated that MOFs derived from this pyridine aldehyde exhibited exceptional stability and selective luminescence quenching in the presence of specific biomolecules.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient routes to 4-Chloro-2-(difluoromethyl)-3-iodopyridine-6-carboxaldehyde. A notable improvement came from a 2023 Organic Process Research & Development paper, which described a scalable, one-pot procedure that increased the overall yield from 32% to 68% while reducing the number of purification steps. This advancement is particularly significant given the growing demand for this intermediate in both academic and industrial settings.

Looking forward, the unique properties of 4-Chloro-2-(difluoromethyl)-3-iodopyridine-6-carboxaldehyde position it as a critical tool in drug discovery pipelines. Its versatility in forming diverse molecular architectures, combined with the growing understanding of its structure-activity relationships, suggests that its applications will continue to expand. Current research directions include exploring its use in PROTAC (proteolysis targeting chimera) development and as a warhead in covalent inhibitor design, highlighting its ongoing relevance in cutting-edge pharmaceutical research.